![molecular formula C25H28N2O5 B6502507 1-(2-{[3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yl]oxy}ethyl)piperidine-4-carboxamide CAS No. 903198-34-5](/img/structure/B6502507.png)
1-(2-{[3-(4-methoxyphenyl)-8-methyl-4-oxo-4H-chromen-7-yl]oxy}ethyl)piperidine-4-carboxamide
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Overview
Description
This compound contains several functional groups including a chromene, a piperidine ring, a carboxamide group, and a methoxy group. Chromenes are a class of organic compounds with a fused benzene and dihydropyran ring. Piperidine is a heterocyclic organic compound with a six-membered ring containing one nitrogen atom. Carboxamides are organic compounds characterized by the presence of an amide group - a carbonyl group (C=O) linked to a nitrogen atom (N). Methoxy groups (-OCH3) are ether groups attached to a methyl group .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For instance, the chromene could be synthesized via a Perkin reaction or a Knoevenagel condensation . The piperidine ring could be formed via a cyclization reaction. The carboxamide group could be introduced via a reaction with an amine . The methoxy group could be introduced via a Williamson ether synthesis .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The chromene and piperidine rings would add a level of rigidity to the molecule, while the carboxamide and methoxy groups could participate in hydrogen bonding and other intermolecular interactions .Chemical Reactions Analysis
This compound could undergo a variety of chemical reactions. For instance, the chromene could undergo electrophilic aromatic substitution or nucleophilic aromatic substitution. The piperidine ring could undergo reactions typical of secondary amines, such as alkylation or acylation. The carboxamide group could undergo hydrolysis to form a carboxylic acid and an amine .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For instance, the presence of the chromene and piperidine rings would likely make the compound relatively non-polar and lipophilic. The carboxamide and methoxy groups could participate in hydrogen bonding, affecting the compound’s solubility in different solvents .Scientific Research Applications
- Tryptoline derivatives, including the compound , have shown promising anti-HIV activity . Researchers have explored their potential as inhibitors of viral replication, making them valuable candidates for antiretroviral drug development.
- The 1,3-disubstituted tryptoline derivatives exhibit interesting anticancer properties. Their stereochemistry plays a crucial role in determining their effectiveness against cancer cells .
- Some tryptoline derivatives, similar to the compound mentioned, possess antioxidant properties . These compounds scavenge free radicals and protect cells from oxidative damage.
- The 1,2,3-triazole moiety, which is structurally related to the compound, has been utilized in the development of antiviral agents .
- Structural modifications at positions 1 and 3 of tryptoline derivatives can enhance their bioactivities . Researchers can design analogs with improved properties by modifying these positions.
Anti-HIV Activity
Anticancer Properties
Antioxidant Effects
Antiviral Applications
Bioactivity Optimization
Hybrid Compounds
Future Directions
properties
IUPAC Name |
1-[2-[3-(4-methoxyphenyl)-8-methyl-4-oxochromen-7-yl]oxyethyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2O5/c1-16-22(31-14-13-27-11-9-18(10-12-27)25(26)29)8-7-20-23(28)21(15-32-24(16)20)17-3-5-19(30-2)6-4-17/h3-8,15,18H,9-14H2,1-2H3,(H2,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXBXDVPNCVBPRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1OC=C(C2=O)C3=CC=C(C=C3)OC)OCCN4CCC(CC4)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-[3-(4-Methoxyphenyl)-8-methyl-4-oxochromen-7-yl]oxyethyl]piperidine-4-carboxamide |
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